Cas no 94022-65-8 (Cyclohexaneacetic acid,5-(1,1-dimethylethyl)-a-methyl-2-oxo-, ethyl ester)

• Product Name: Cyclohexaneacetic acid,5-(1,1-dimethylethyl)-a-methyl-2-oxo-, ethyl ester
• CAS No: 94022-65-8
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• CID: 809575
• PubChem ID: 44149659
• Update Time: 2025-04-19

Cyclohexaneacetic acid,5-(1,1-dimethylethyl)-a-methyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,5-(1,1-dimethylethyl)-a-methyl-2-oxo-, ethyl ester
• ethyl 2-(5-tert-butyl-2-oxocyclohexyl)propanoate
• ethyl 5-(1,1-dimethylethyl)-alpha-methyl-2-oxocyclohexaneacetate
• 94022-65-8
• EINECS 301-563-8
• NS00064483
• DTXSID30916660

• Inchi： 1S/C15H26O3/c1-6-18-14(17)10(2)12-9-11(15(3,4)5)7-8-13(12)16/h10-12H,6-9H2,1-5H3
• InChI Key： ZOZQCTPXDUIFGG-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC1C(C(=O)OCC)C)C(C)(C)C

Computed Properties

• Exact Mass: 254.188
• Monoisotopic Mass: 254.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 0.986
• Boiling Point: 325.5°Cat760mmHg
• Flash Point: 137.6°C
• Refractive Index: 1.462